Cas no 1923267-41-7 (2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate)
2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate is a spirocyclic sulfonamide derivative with a unique structural framework, combining a sulfone moiety and a hemioxalate salt. Its rigid spirocyclic architecture enhances stability and selectivity, making it a valuable intermediate in medicinal chemistry and drug discovery. The sulfonamide group contributes to strong hydrogen-bonding interactions, while the hemioxalate counterion improves solubility and crystallinity. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its conformational constraint and functional group compatibility. Its well-defined physicochemical properties facilitate reproducible results in research and development applications.
![2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate structure](https://ossimg.kuujia.com/scimg/1923500/1923267-41-7x500.png)
1923267-41-7 structure
Product Name:2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate
CAS No:1923267-41-7
MF:C8H13NO6S
MW:251.25692152977
CID:4629798
Update Time:2025-05-27
2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate Chemical and Physical Properties
Names and Identifiers
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- 2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate
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- Inchi： 1S/C6H11NO2S.C2H2O4/c8-10(9)4-6(5-10)1-2-7-3-6;3-1(4)2(5)6/h7H,1-5H2;(H,3,4)(H,5,6)
- InChI Key： PGKSCSOODHTMBL-UHFFFAOYSA-N
- SMILES： C(=O)(O)C(=O)O.O=S1(CC2(CNCC2)C1)=O
2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR12645-100mg |
2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate |
1923267-41-7 | 100mg |
£400.00 | 2025-02-19 |
2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hemioxalate Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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